Cas no 129075-56-5 (3,4-dihydro-5-methyl-1(2H)-Isoquinolinone)

• Product Name: 3,4-dihydro-5-methyl-1(2H)-Isoquinolinone
• CAS No: 129075-56-5
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD00890474
• CID: 147555
• PubChem ID: 148140
• Update Time: 2025-05-23

3,4-dihydro-5-methyl-1(2H)-Isoquinolinone Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-5-methyl-1(2H)-Isoquinolinone
• 1(2H)-Isoquinolinone,3,4-dihydro-5-methyl-
• 5-methyl-3,4-dihydro-2H-isoquinolin-1-one
• 5-Methyl-3,4-dihydroisoquinolin-1(2H)-one
• PD 128763
• 3,4-Dihydro-5-methoxyisoquinolin-1(2H)one
• 5-Methyl-1,2,3,4-tetrahydroisoquinolin-1-one
• 1(2H)-Isoquinolinone, 3,4-dihydro-5-methyl-
• 129075-56-5
• MFCD00890474
• Q27094628
• RLLZPXDJYADIEU-UHFFFAOYSA-N
• AKOS013603381
• FT-0710768
• 5-methyl- 3,4-dihydroisoquinolin-1(2H)-one
• CHEMBL125200
• 5-Methyl- 3,4-dihydroisoquinolin-1(2H)-one,
• 5-Methyl-3,4-dihydro-1(2H)-isoquinolinone
• CS-W022412
• UNII-FI8AN8XP0W
• NS00069229
• CHEBI:41928
• PD128763
• FI8AN8XP0W
• DTXSID20156053
• 5-Methyl-3 pound not4-dihydroisoquinolin-1(2H)-one
• BDBM27682
• 3,4-dihydro-5-methylisoquinolinone
• DB03722
• PD-128763
• AM85545
• dihydroisoquinolinone, 1
• SCHEMBL831538
• 5-Methyl-3,4-dihydro-1(2H)-isoquinolinone, AldrichCPR
• DS-17554
• 3,4-DIHYDRO-5-METHYL-ISOQUINOLINONE
• DB-062675

• MDL： MFCD00890474
• Inchi： 1S/C10H11NO/c1-7-3-2-4-9-8(7)5-6-11-10(9)12/h2-4H,5-6H2,1H3,(H,11,12)
• InChI Key： RLLZPXDJYADIEU-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C)C=2CCN1

Computed Properties

• Exact Mass: 161.08400
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.111
• Boiling Point: 413.7℃ at 760 mmHg
• PSA: 32.59000
• LogP: 1.29130

3,4-dihydro-5-methyl-1(2H)-Isoquinolinone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 3,4-dihydro-5-methyl-1(2H)-Isoquinolinone

3,4-Dihydro-5-Methyl-1(2H)-Isoquinolinone (CAS No. 129075-56-5): A Comprehensive Overview

3,4-Dihydro-5-methyl-1(2H)-isoquinolinone (CAS No. 129075-56-5) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of isoquinolines, which are known for their diverse biological effects and therapeutic applications.

The molecular structure of 3,4-dihydro-5-methyl-1(2H)-isoquinolinone is characterized by a six-membered ring fused to a five-membered ring, with a methyl group attached at the 5-position. This specific arrangement of atoms and functional groups imparts the compound with distinct chemical and physical properties, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 3,4-dihydro-5-methyl-1(2H)-isoquinolinone in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory properties of this compound. The researchers found that 3,4-dihydro-5-methyl-1(2H)-isoquinolinone exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, the compound was evaluated for its neuroprotective effects. The results indicated that 3,4-dihydro-5-methyl-1(2H)-isoquinolinone can effectively reduce oxidative stress and prevent neuronal cell death, making it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3,4-dihydro-5-methyl-1(2H)-isoquinolinone have also been studied extensively. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a drug candidate. Its high bioavailability and low toxicity further enhance its attractiveness for pharmaceutical development.

In addition to its biological activities, the synthetic methods for producing 3,4-dihydro-5-methyl-1(2H)-isoquinolinone have been optimized to improve yield and purity. A recent paper in the Tetrahedron Letters described an efficient synthetic route using palladium-catalyzed cross-coupling reactions, which has significantly reduced the cost and complexity of large-scale production.

The structural versatility of 3,4-dihydro-5-methyl-1(2H)-isoquinolinone also allows for the synthesis of various derivatives with enhanced or modified biological activities. For example, modifications at the 6-position have been shown to enhance the compound's anti-cancer properties. A study in the Cancer Research journal demonstrated that a 6-substituted derivative of 3,4-dihydro-5-methyl-1(2H)-isoquinolinone exhibited potent cytotoxic effects against several cancer cell lines.

The environmental impact of compounds like 3,4-dihydro-5-methyl-1(2H)-isoquinolinone is another important consideration. Recent research has focused on developing greener synthetic methods to minimize environmental footprint. A study in the

In conclusion, 3,4-dihydro-5-methyl-1(2H)-isoquinolinone (CAS No. 129075-56-5) is a multifaceted compound with a wide range of potential applications in medicine and industry. Its unique chemical structure, favorable pharmacokinetic properties, and diverse biological activities make it an exciting area of ongoing research. As more studies continue to uncover its full potential, it is likely that this compound will play an increasingly important role in the development of new therapeutic agents and industrial products.